Cas no 625825-66-3 (Oxazole, 4-(chloromethyl)-2-(2-methylphenyl)-)
625825-66-3 structure
Product Name:Oxazole, 4-(chloromethyl)-2-(2-methylphenyl)-
CAS No:625825-66-3
MF:C11H10ClNO
MW:207.656201839447
CID:1638721
PubChem ID:22337834
Update Time:2025-04-21
Oxazole, 4-(chloromethyl)-2-(2-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Oxazole, 4-(chloromethyl)-2-(2-methylphenyl)-
- 625825-66-3
- AB63769
- JRNYDWOYNWDJJX-UHFFFAOYSA-N
- 2-o-tolyl-4-Chloromethyloxazole
- 4-(Chloromethyl)-2-(2-methylphenyl)oxazole
- SCHEMBL6487009
- 4-(CHLOROMETHYL)-2-(2-METHYLPHENYL)-1,3-OXAZOLE
- DB-152822
- 4-(chloromethyl)-2-(o-tolyl)oxazole
-
- Inchi: 1S/C11H10ClNO/c1-8-4-2-3-5-10(8)11-13-9(6-12)7-14-11/h2-5,7H,6H2,1H3
- InChI Key: JRNYDWOYNWDJJX-UHFFFAOYSA-N
- SMILES: ClCC1=COC(C2C=CC=CC=2C)=N1
Computed Properties
- Exact Mass: 207.0452
- Monoisotopic Mass: 207.0450916g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 26Ų
Experimental Properties
- PSA: 26.03
Oxazole, 4-(chloromethyl)-2-(2-methylphenyl)- Related Literature
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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